Cas no 2310124-93-5 (5-{5H,6H,7H-pyrrolo3,4-bpyridine-6-carbonyl}-1H-1,3-benzodiazole)

• Product Name: 5-{5H,6H,7H-pyrrolo3,4-bpyridine-6-carbonyl}-1H-1,3-benzodiazole
• CAS No: 2310124-93-5
• MF: C₁₅H₁₂N₄O
• MW: 264.281982421875
• CID: 6282838
• PubChem ID: 121191002
• Update Time: 2025-07-16

5-{5H,6H,7H-pyrrolo3,4-bpyridine-6-carbonyl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-{5H,6H,7H-pyrrolo3,4-bpyridine-6-carbonyl}-1H-1,3-benzodiazole
• (1H-benzo[d]imidazol-5-yl)(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)methanone
• 3H-benzimidazol-5-yl(5,7-dihydropyrrolo[3,4-b]pyridin-6-yl)methanone
• 5-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carbonyl}-1H-1,3-benzodiazole
• F6555-6304
• 2310124-93-5
• AKOS032749321

• Inchi： 1S/C15H12N4O/c20-15(10-3-4-12-13(6-10)18-9-17-12)19-7-11-2-1-5-16-14(11)8-19/h1-6,9H,7-8H2,(H,17,18)
• InChI Key： DGLLUWGNYBLUAD-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C(=C1)NC=N2)N1CC2C(=CC=CN=2)C1

Computed Properties

• Exact Mass: 264.10111102g/mol
• Monoisotopic Mass: 264.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.9Ų

Additional information on 5-{5H,6H,7H-pyrrolo3,4-bpyridine-6-carbonyl}-1H-1,3-benzodiazole

Introduction to Compound with CAS No. 2310124-93-5 and Product Name: 5-{5H,6H,7H-pyrrolo[3,4-bpyridine-6-carbonyl}-1H-1,3-benzodiazole

The compound identified by the CAS number 2310124-93-5 and the product name 5-{5H,6H,7H-pyrrolo[3,4-bpyridine-6-carbonyl}-1H-1,3-benzodiazole represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and diverse biological activities. The presence of both a pyrrole ring and a benzodiazepine moiety in its structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of hybrid molecules that combine different pharmacophoric elements to enhance drug-like properties. The 5-{5H,6H,7H-pyrrolo[3,4-bpyridine-6-carbonyl}-1H-1,3-benzodiazole structure exemplifies this approach by integrating a pyrrole-based scaffold with a benzodiazepine core. Such combinations often lead to compounds with improved solubility, bioavailability, and target specificity. The pyrrole ring is known for its ability to interact with various biological receptors due to its aromaticity and electron-rich nature, while the benzodiazepine moiety is renowned for its anxiolytic and sedative effects.

In the context of contemporary research, this compound has been explored for its potential applications in treating neurological disorders. Studies have indicated that the pyrrole[3,4-bpyridine-6-carbonyl} moiety can modulate neurotransmitter systems by interacting with specific binding sites. This interaction may lead to therapeutic effects similar to those observed with traditional benzodiazepines but with potentially improved side-effect profiles. The benzodiazepine component further contributes to the compound's pharmacological activity by enhancing its affinity for central nervous system receptors.

The synthesis of 5-{5H,6H,7H-pyrrolo[3,4-bpyridine-6-carbonyl}-1H-1,3-benzodiazole involves a series of well-established organic reactions that highlight the synthetic prowess of modern pharmaceutical chemistry. The construction of the pyrrole ring typically employs cyclization reactions involving appropriate precursors, while the introduction of the benzodiazepine moiety requires multi-step functionalization strategies. These synthetic routes are optimized for high yield and purity, ensuring that the final product meets stringent quality standards required for preclinical and clinical studies.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. By modifying various positions within the pyrrolo[3,4-bpyridine-6-carbonyl} and benzodiazepine moieties, chemists can generate libraries of derivatives with tailored pharmacological properties. This approach allows for rapid screening and optimization of lead compounds that can be further developed into novel therapeutics. The versatility of this scaffold makes it particularly attractive for targeting a wide range of diseases beyond neurological disorders.

Recent computational studies have also shed light on the molecular interactions between 5-{5H,6H,7H-pyrrolo[3,4-bpyridine-6-carbonyl}-1H-1,3-benzodiazole and its intended biological targets. Molecular docking simulations have revealed that this compound can bind effectively to receptors involved in neurotransmitter signaling. These findings are supported by experimental data showing that analogs of this structure exhibit significant pharmacological activity in vitro. Such insights are crucial for understanding how the compound functions at a molecular level and for guiding future modifications to enhance its therapeutic efficacy.

The development of new drugs is often hampered by issues such as metabolic stability and drug-drug interactions. However, 5-{5H,6H,7H-pyrrolo[3,4-bpyridine-6-carbonyl}-1H,3-benzodiazole has shown promise in preliminary metabolic studies conducted in vitro. These studies indicate that the compound is relatively stable under physiological conditions and does not readily undergo degradation by common metabolic pathways. This stability suggests that it may have a longer half-life in vivo compared to structurally similar molecules.

Furthermore, 5-{5H,6H,7H-pyrrolo[3,4-bpyridine-6-carbonyl}-1H,3-benzodiazole has demonstrated potential as an anticonvulsant agent in animal models of epilepsy. Preclinical studies have shown that it can reduce seizure frequency and severity without causing significant side effects at therapeutic doses. These results are particularly encouraging given the unmet medical needs associated with epilepsy treatment. The ability of this compound to modulate neuronal excitability makes it an attractive candidate for further development into an anticonvulsant drug.

The future direction of research on CAS No. 2310124-93-5 and its derivatives will likely focus on optimizing pharmacokinetic properties and exploring new therapeutic applications. Advances in biocatalysis and flow chemistry may enable more efficient synthesis routes, reducing production costs while maintaining high quality standards. Additionally, interdisciplinary approaches combining computational modeling with experimental validation will be essential for unraveling complex biological mechanisms.

In conclusion, 5-{5H,6H,7H-pyrrolo[3,4-bpyridine-6-carbonyl}-1H,3-benzodiazole represents a promising compound with significant therapeutic potential in neurological disorders among other applications. Its unique structural features make it an ideal candidate for further exploration through both synthetic chemistry and pharmacological research programs designed at leading academic institutions worldwide.